Ethyl (4-chloro{[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetyl}anilino)acetate

• Molecular Formula: C20H18ClN3O4S
• Molecular Weight: 431.9 g/mol
• IUPAC Name: ethyl 2-(4-chloro-N-[2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetyl]anilino)acetate
• InChI: InChI=1S/C20H18ClN3O4S/c1-2-27-18(26)12-24(16-10-8-15(21)9-11-16)17(25)13-29-20-23-22-19(28-20)14-6-4-3-5-7-14/h3-11H,2,12-13H2,1H3
• InChI Key: FVZGIRRGEFRQMN-UHFFFAOYSA-N
• SMILES: CCOC(=O)CN(C1=CC=C(C=C1)Cl)C(=O)CSC2=NN=C(O2)C3=CC=CC=C3

Description

Ethyl (4-chloro{[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetyl}anilino)acetate, also known as ETCA, is a synthetic compound that has been the subject of scientific research for its potential applications in various fields. ETCA is a member of the oxadiazole family of compounds and has been shown to possess a wide range of biological activities.

Scientific Research Applications

Ethyl (4-chloro{[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetyl}anilino)acetate has been the subject of extensive scientific research due to its potential applications in various fields. One of the primary areas of research has been in the field of medicinal chemistry, where Ethyl (4-chloro{[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetyl}anilino)acetate has been investigated for its potential as a therapeutic agent. Ethyl (4-chloro{[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetyl}anilino)acetate has been shown to possess anti-inflammatory, analgesic, and antipyretic activities, making it a promising candidate for the treatment of various inflammatory diseases.
In addition to its potential as a therapeutic agent, Ethyl (4-chloro{[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetyl}anilino)acetate has also been investigated for its applications in the field of materials science. Ethyl (4-chloro{[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetyl}anilino)acetate has been shown to possess excellent thermal stability and can be used as a building block for the synthesis of new materials with unique properties.

Mechanism of Action

The mechanism of action of Ethyl (4-chloro{[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetyl}anilino)acetate is not fully understood, but it is believed to involve the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of inflammatory mediators such as prostaglandins. Ethyl (4-chloro{[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetyl}anilino)acetate has been shown to selectively inhibit COX-2, which is upregulated in response to inflammation, while sparing COX-1, which is responsible for the production of prostaglandins that are important for maintaining normal physiological functions.
Biochemical and Physiological Effects
Ethyl (4-chloro{[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetyl}anilino)acetate has been shown to possess a wide range of biochemical and physiological effects. In addition to its anti-inflammatory, analgesic, and antipyretic activities, Ethyl (4-chloro{[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetyl}anilino)acetate has also been shown to possess antioxidant and antimicrobial activities. These properties make Ethyl (4-chloro{[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetyl}anilino)acetate a promising candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and bacterial infections.

Advantages and Limitations for Lab Experiments

One of the advantages of using Ethyl (4-chloro{[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetyl}anilino)acetate in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, Ethyl (4-chloro{[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetyl}anilino)acetate is a synthetic compound and may not accurately reflect the properties of naturally occurring compounds. Additionally, the high cost of Ethyl (4-chloro{[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetyl}anilino)acetate may limit its use in some experiments.

Future Directions

There are several future directions for research on Ethyl (4-chloro{[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetyl}anilino)acetate. One area of research is the development of new synthetic methods for Ethyl (4-chloro{[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetyl}anilino)acetate that are more efficient and cost-effective. Another area of research is the investigation of the potential of Ethyl (4-chloro{[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetyl}anilino)acetate as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and bacterial infections. Finally, the development of new materials based on Ethyl (4-chloro{[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetyl}anilino)acetate is an area of research that has the potential to lead to the discovery of new materials with unique properties.

Synthesis Methods

The synthesis of Ethyl (4-chloro{[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetyl}anilino)acetate involves the reaction of 4-chloroaniline with ethyl 2-(5-phenyl-1,3,4-oxadiazol-2-ylthio)acetate in the presence of a base. The resulting product is then purified using column chromatography to obtain pure Ethyl (4-chloro{[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetyl}anilino)acetate. The synthesis of Ethyl (4-chloro{[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetyl}anilino)acetate has been optimized to provide high yields and purity.